3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%
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Overview
Description
3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% (3-CMC-5-TFA) is a synthetic compound that has been studied for its potential applications in various scientific fields. It is a white crystalline solid that is soluble in water and organic solvents. It has a molecular weight of 456.84 g/mol and a melting point of 121-123°C. 3-CMC-5-TFA is commonly used in organic synthesis and as a reagent for the preparation of pharmaceuticals, agrochemicals, and other compounds.
Mechanism of Action
The mechanism of action of 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% is not yet fully understood. However, it is believed to act as a catalyst in the formation of covalent bonds between molecules. It is also believed to play a role in the formation of hydrogen bonds, which are important for the stability of biological molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% are not yet fully understood. However, it has been studied for its potential effects on enzymes, proteins, and DNA. It has been suggested that 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% may act as an inhibitor of certain enzymes, which could potentially lead to the inhibition of certain biochemical reactions. Additionally, it has been suggested that 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% may act as a modulator of certain proteins, which could potentially lead to the modulation of certain physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its low cost and its ability to catalyze the formation of covalent bonds. Additionally, it is easy to synthesize and can be used in a variety of laboratory applications. The limitations of using 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its potential toxicity and its potential to interfere with certain biochemical and physiological processes.
Future Directions
Future research on 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% should focus on further understanding its mechanism of action and its potential biochemical and physiological effects. Additionally, further research should be done to determine its potential toxicity and its potential to interfere with certain biochemical and physiological processes. Furthermore, further research should be done to explore its potential applications in organic synthesis and as a reagent for the preparation of pharmaceuticals, agrochemicals, and other compounds. Finally, further research should be done to explore its potential applications in biochemistry and molecular biology.
Synthesis Methods
3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% can be synthesized from 3-chloro-4-methoxybenzoic acid and trifluoroacetic acid using a condensation reaction. The reaction is carried out in an inert atmosphere such as nitrogen or argon. The reaction is followed by purification of the product by recrystallization or chromatography.
Scientific Research Applications
3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% has been studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of polymers and in the preparation of nanomaterials. Additionally, 3-(3-Chloro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95% has been studied for its potential applications in biochemistry and molecular biology.
properties
IUPAC Name |
3-(3-chloro-4-methoxycarbonylphenyl)-5-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClF3O4/c1-24-15(23)12-3-2-8(7-13(12)17)9-4-10(14(21)22)6-11(5-9)16(18,19)20/h2-7H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNKUXBSFSDNSGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClF3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692025 |
Source
|
Record name | 3'-Chloro-4'-(methoxycarbonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261986-53-1 |
Source
|
Record name | 3'-Chloro-4'-(methoxycarbonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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